molecular formula C10H12N2O B8368261 1-nitroso-2,3,4,5-tetrahydro-1H-1-benzazepine

1-nitroso-2,3,4,5-tetrahydro-1H-1-benzazepine

Cat. No.: B8368261
M. Wt: 176.21 g/mol
InChI Key: NVBVRHNQZLTSOA-UHFFFAOYSA-N
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Description

1-nitroso-2,3,4,5-tetrahydro-1H-1-benzazepine is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

1-nitroso-2,3,4,5-tetrahydro-1-benzazepine

InChI

InChI=1S/C10H12N2O/c13-11-12-8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7H,3-4,6,8H2

InChI Key

NVBVRHNQZLTSOA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C2=CC=CC=C2C1)N=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of sodium nitrite (1.35 g, 19.6 mmol) in water (4.0 mL) was added dropwise to a solution of 2,3,4,5-tetrahydro-1H-1-benzazepine (2.40 g, 16.3 mmol) in AcOH (10 mL) at 0-10° C. The mixture was stirred at 5° C. for 10 min, room temperature for 1 h and extracted with CH2Cl2 (3×20 mL). The organic layer was dried (MgSO4), concentrated in vacuo and flash column chromatography (EtOAc:hexane/1:9) gave 1-nitroso-2,3,4,5-tetrahydro-1H-1-benzazepine (2.60 g, 91%) as a brown liquid. 1H NMR (CDCl3, 300 MHz) δ1.70-1.85 (m, 4H), 2.70-2.82 (m, 2H), 3.92 (br, 2H), 7.25-7.32 (m, 1H), 7.32-7.40 (m, 2H), 7.40-7.48 (m, 1H) ppm.
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